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For researchers, scientists, and professionals in drug development, the effective control of the

codling moth (Cydia pomonella) is a critical aspect of agricultural productivity and food security.

Mating disruption using synthetic pheromones has emerged as a key strategy, and high-load

"meso" dispensers represent a significant evolution in this technology. This guide provides an

objective comparison of the performance of various high-load "meso" Codlemone dispensers,

supported by experimental data, detailed protocols, and visualizations of key biological and

experimental processes.

High-load "meso" dispensers are designed to release a larger amount of the codling moth sex

pheromone, codlemone, than traditional dispensers. This allows for a lower density of

dispensers per hectare, reducing labor costs associated with deployment while aiming for

season-long efficacy.[1][2] The primary mechanisms of mating disruption are competitive

attraction, where males are drawn to the synthetic pheromone sources instead of females, and

non-competitive mechanisms like sensory overload and camouflage of the female's pheromone

plume.[1][3]

Comparative Performance of Meso Dispensers
The effectiveness of meso dispensers is typically evaluated based on several key metrics:

reduction in male moth capture in pheromone traps, prevention of fruit damage, and the

longevity and release rate of the dispenser. The inclusion of pear ester, a kairomone that

attracts both male and female codling moths, in some meso dispenser formulations has also

been a subject of study.[4][5]
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Quantitative Data Summary
The following tables summarize quantitative data from various field trials comparing different

types of meso dispensers and other codling moth control methods.

Table 1: Comparison of Codlemone Meso Dispensers on Male Moth Capture

Dispenser Type
Dispenser Density
(per ha)

Moth Capture
Reduction (%) vs.
Control

Study Reference

Codlemone Meso (Ph

meso)
50 88% Knight et al. (2016)[4]

Codlemone + Pear

Ester Meso (Ph + PE

meso)

50 96% Knight et al. (2016)[4]

Codlemone + Pear

Ester Meso (Ph + PE

meso)

25 94% Knight et al. (2016)[4]

CM Meso (750 mg

codlemone)
80

Significantly lower

than control
Knight (2012)[2][6]

CM Meso Combo

(codlemone + pear

ester)

80
Significantly lower

than control
Knight (2012)[2][6]

Suterra Meso Emitter 12/acre (~30/ha)
92-100% trap

suppression
Welter et al.[7]

Table 2: Comparison of Codlemone Meso Dispensers on Fruit Injury
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Dispenser
Type

Dispenser
Density (per
ha)

Fruit Injury
Reduction vs.
Control

Notes
Study
Reference

Codlemone

Meso (Ph meso)
50

Significantly

lower
-

Knight et al.

(2016)[4]

Codlemone +

Pear Ester Meso

(Ph + PE meso)

50

Significantly

lower than Ph

meso

-
Knight et al.

(2016)[4]

CM Meso (750

mg codlemone)
80

Significantly

lower in 1st flight

Higher female

virginity also

observed

Knight (2012)[2]

[6]

Suterra Meso

Emitter with

insecticide

12/acre (~30/ha)

Less damage

than

conventional (not

statistically

significant)

- Welter et al.[7]

Isomate CTT 500
54.2% to 95.8%

efficacy

Efficacy lower in

high population

orchards

Unspecified

Study[8]

Table 3: Codlemone Release Rate from Different Dispenser Types
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Dispenser
Type

Initial
Codlemone
Load (mg)

Release Rate
after 140 days
(µg/hr)

Remaining
Codlemone
after 140 days
(mg)

Study
Reference

Isomate-CTT ~186 7.23 93 Murray (2009)[9]

Isomate-C plus 147 2.51 6.53 Murray (2009)[9]

Checkmate 293

Not specified,

second lowest

release rate

24.85 Murray (2009)[9]

Cidetrak Not specified
Lowest release

rate
12.37 Murray (2009)[9]

Experimental Protocols
The following provides a generalized methodology for conducting field trials to evaluate the

effectiveness of high-load "meso" Codlemone dispensers.

1. Experimental Design:

Plot Establishment: Select orchard blocks of a minimum of 10 acres for each treatment to

minimize edge effects.[1][10] A randomized complete block design is often used with multiple

replicates (typically 3-5) for each treatment.

Treatments: Include different types of meso dispensers, standard dispensers as a positive

control, and an untreated control block.

Dispenser Deployment: Hand-apply dispensers at the manufacturer's recommended rate

and height within the tree canopy, typically in the upper third.[11] For meso dispensers, this

is a lower density (e.g., 30-80 per hectare) compared to standard dispensers (e.g., 200-400

per hectare).[1][12]

2. Data Collection:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://extension.usu.edu/planthealth/ipm/files/veg-fruit-resources/res09-MD-analysis.pdf
https://extension.usu.edu/planthealth/ipm/files/veg-fruit-resources/res09-MD-analysis.pdf
https://extension.usu.edu/planthealth/ipm/files/veg-fruit-resources/res09-MD-analysis.pdf
https://extension.usu.edu/planthealth/ipm/files/veg-fruit-resources/res09-MD-analysis.pdf
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://scispace.com/pdf/codling-moth-mating-disruption-4mkqvo7dru.pdf
https://extension.usu.edu/planthealth/research/codling-moth-mating-disruption
https://decisionaid.systems/articles/How_Does_Codling_Moth_Mating_Disruption_Work
https://scispace.com/pdf/codling-moth-mating-disruption-4mkqvo7dru.pdf
http://www.umassfruitnotes.com/v89n1/FN4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Moth Population Monitoring: Deploy pheromone traps (e.g., large plastic delta traps) within

each plot.[7] Use high-load lures (e.g., 10X) or combo lures (e.g., CM-DA Combo) in mating

disruption plots as standard lures can be overwhelmed.[7] Monitor and record the number of

male (and female, if using combo lures) moths captured weekly.

Fruit Damage Assessment: At regular intervals and at harvest, randomly sample a large

number of fruits (e.g., 200-500 per plot) and inspect for codling moth larval damage.[12]

Dispenser Release Rate Analysis: Collect a subset of dispensers from the field at different

time points (e.g., 0, 90, 120, 140 days).[9] Analyze the remaining codlemone content and

determine the release rate using gas chromatography-mass spectrometry (GC/MS).[9][13]

3. Data Analysis:

Use appropriate statistical methods (e.g., ANOVA, Tukey's HSD test) to compare moth

capture data and fruit damage levels among the different treatments.

Visualizing Key Processes
The following diagrams, generated using Graphviz, illustrate the mechanisms of mating

disruption and a typical experimental workflow.
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Mechanisms of Codling Moth Mating Disruption.
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Experimental Workflow for Dispenser Efficacy Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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